Cas no 25755-93-5 (Oxazole, 5-ethoxy-2-phenyl-)

• Product Name: Oxazole, 5-ethoxy-2-phenyl-
• CAS No: 25755-93-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00793760
• CID: 1427261
• PubChem ID: 1489643
• Update Time: 2025-10-28

Oxazole, 5-ethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-ethoxy-2-phenyl-
• 5-ethoxy-2-phenyl-1,3-oxazole
• 2-phenyl-5-ethoxyoxazole
• DTXSID40363409
• 5-Ethoxy-2-phenyloxazole
• AKOS006271697
• 1M-032
• RKLBGWCFWWLAOJ-UHFFFAOYSA-
• HMS1366B19
• 25755-93-5
• DB-317627
• Bionet2_000745
• MFCD00793760
• InChI=1/C11H11NO2/c1-2-13-10-8-12-11(14-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3

• MDL： MFCD00793760
• Inchi： 1S/C11H11NO2/c1-2-13-10-8-12-11(14-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： RKLBGWCFWWLAOJ-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26

Additional information on Oxazole, 5-ethoxy-2-phenyl-

Recent Advances in the Study of Oxazole, 5-ethoxy-2-phenyl- (CAS: 25755-93-5) in Chemical Biology and Pharmaceutical Research

The compound Oxazole, 5-ethoxy-2-phenyl- (CAS: 25755-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by an oxazole ring substituted with an ethoxy group at the 5-position and a phenyl group at the 2-position, has been the subject of numerous studies aimed at exploring its biological activities and synthetic utility. Recent advancements in synthetic methodologies and biological evaluations have shed light on the promising role of this compound in drug discovery and development.

One of the key areas of interest in the study of Oxazole, 5-ethoxy-2-phenyl- is its potential as a scaffold for the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers employed a combination of computational modeling and in vitro assays to identify the structural features responsible for the observed antimicrobial effects, highlighting the importance of the ethoxy and phenyl substituents in mediating target interactions.

In addition to its antimicrobial properties, recent research has explored the anti-inflammatory potential of Oxazole, 5-ethoxy-2-phenyl-. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that this compound can effectively inhibit the production of pro-inflammatory cytokines in macrophage cells. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, suggesting its potential utility in the treatment of chronic inflammatory diseases. These findings have spurred further investigations into the optimization of the compound's pharmacokinetic properties to enhance its therapeutic efficacy.

The synthetic accessibility of Oxazole, 5-ethoxy-2-phenyl- has also been a focus of recent research. A novel one-pot synthesis method, published in Tetrahedron Letters in 2023, offers a more efficient and scalable route to this compound and its derivatives. This method utilizes a copper-catalyzed cyclization reaction, which significantly improves yield and reduces the need for harsh reaction conditions. Such advancements in synthetic chemistry are crucial for facilitating the large-scale production of this compound for further biological evaluation and potential clinical applications.

Looking ahead, the diverse biological activities and synthetic versatility of Oxazole, 5-ethoxy-2-phenyl- position it as a promising candidate for continued investigation in drug discovery. Future research directions may include the development of more potent and selective derivatives, detailed mechanistic studies to elucidate its molecular targets, and preclinical evaluations to assess its safety and efficacy in vivo. As the understanding of this compound's pharmacological potential deepens, it is anticipated to play an increasingly important role in addressing unmet medical needs in areas such as infectious diseases and chronic inflammation.